Cas no 1806422-63-8 (5-Methoxy-2-methyl-4-phenylpyridine)

• Product Name: 5-Methoxy-2-methyl-4-phenylpyridine
• CAS No: 1806422-63-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4907212
• Update Time: 2025-10-28

5-Methoxy-2-methyl-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methyl-4-phenylpyridine

• Inchi： 1S/C13H13NO/c1-10-8-12(13(15-2)9-14-10)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： RXJJCXYCNXEMKY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 5-Methoxy-2-methyl-4-phenylpyridine

Introduction to 5-Methoxy-2-methyl-4-phenylpyridine (CAS No. 1806422-63-8)

5-Methoxy-2-methyl-4-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 1806422-63-8, is a heterocyclic organic compound belonging to the pyridine family. This compound features a pyridine core substituted with a methoxy group at the 5-position, a methyl group at the 2-position, and a phenyl ring at the 4-position. Such structural characteristics make it a versatile scaffold for pharmaceutical and agrochemical applications, particularly in the development of bioactive molecules.

The significance of 5-Methoxy-2-methyl-4-phenylpyridine lies in its potential as a key intermediate in synthetic chemistry. Its molecular structure allows for further functionalization, enabling the creation of more complex derivatives with tailored biological activities. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Methoxy-2-methyl-4-phenylpyridine in drug discovery. Researchers have demonstrated its utility as a precursor in synthesizing novel compounds that target specific biological pathways. For instance, studies have shown that derivatives of this molecule can interact with enzymes and receptors involved in metabolic disorders, offering promising leads for therapeutic intervention.

The phenyl ring in 5-Methoxy-2-methyl-4-phenylpyridine contributes to its hydrophobicity, which can be advantageous in designing orally bioavailable drugs. Additionally, the methoxy and methyl groups introduce polar functionalities that enhance solubility and binding affinity. These properties make it an attractive candidate for further exploration in pharmacophore design.

In academic research, 5-Methoxy-2-methyl-4-phenylpyridine has been employed in the synthesis of novel ligands for metalloproteinase inhibition. Metalloproteinases are enzymes implicated in various diseases, including cancer and autoimmune disorders. By modifying the substituents on the pyridine core, scientists have been able to develop inhibitors with improved selectivity and efficacy.

The methoxy group at the 5-position of 5-Methoxy-2-methyl-4-phenylpyridine is particularly noteworthy for its role in modulating biological activity. Methoxy-substituted pyridines have been shown to enhance binding interactions with certain targets due to their ability to form hydrogen bonds and engage in π-stacking interactions. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

Agrochemical applications of 5-Methoxy-2-methyl-4-phenylpyridine are also emerging as an area of interest. Its structural motifs are found in several pesticides and herbicides that exhibit potent activity against plant pathogens. The versatility of this compound allows for the design of environmentally friendly agrochemicals that maintain high efficacy while minimizing ecological impact.

The synthesis of 5-Methoxy-2-methyl-4-phenylpyridine typically involves multi-step organic reactions, including condensation reactions, functional group transformations, and purification techniques. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in industrial-scale applications.

Future research directions for 5-Methoxy-2-methyl-4-phenylpyridine may focus on exploring its potential as a building block for drug candidates targeting neurodegenerative diseases. The pyridine scaffold is well-documented for its ability to cross the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drug development.

In conclusion, 5-Methoxy-2-methyl-4-phenylpyridine (CAS No. 1806422-63-8) represents a significant compound in pharmaceutical and agrochemical research. Its unique structural features and biological potential make it a valuable scaffold for developing novel bioactive molecules. As synthetic chemistry continues to evolve, further applications and derivatives of this compound are expected to emerge, contributing to advancements in medicine and agriculture.